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Compound of Interest

Compound Name: Tos-PEG4-THP

Cat. No.: B2986632

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tos-PEG4-THP, a bifunctional linker
critical in the development of targeted protein degraders, particularly Proteolysis Targeting
Chimeras (PROTACS). This document outlines its chemical properties, applications, and
detailed experimental protocols for its use in the synthesis of PROTACS, such as the K-Ras
degrader.

Introduction to Tos-PEG4-THP

Tos-PEG4-THP is a heterobifunctional linker molecule featuring a tosyl (Tos) group, a
tetraethylene glycol (PEG4) spacer, and a tetrahydropyran (THP) protecting group. Its structure
is designed to facilitate the modular synthesis of complex molecules like PROTACSs. The tosyl
group serves as an excellent leaving group for nucleophilic substitution reactions, enabling
covalent linkage to a ligand for a target protein or an E3 ligase. The hydrophilic PEG4 spacer
enhances the solubility of the resulting PROTAC and provides optimal spatial separation
between the two ends of the molecule. The THP group protects a terminal hydroxyl group,
which can be deprotected under acidic conditions to reveal a reactive site for further
conjugation.

Physicochemical and Quantitative Data

The key properties of Tos-PEG4-THP are summarized in the table below for easy reference.
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Property Value Citations
CAS Number 86259-89-4

Molecular Formula C20H3208S

Molecular Weight 432.53 g/mol

Colorless to pale yellow oily
Appearance -
liquid

B Soluble in DMSO and water
Solubility _ o [1]
(with sonication).

Short-term (days to weeks) at
Storage Conditions 2-8°C; Long-term (months to [1]

years) at -20°C under nitrogen.

Applications in Drug Development: PROTAC
Synthesis

Tos-PEG4-THP is a key building block in the synthesis of PROTACSs, which are designed to
hijack the cell's natural protein disposal system to eliminate disease-causing proteins. A notable
application of Tos-PEG4-THP is in the synthesis of K-Ras degraders.[2][3] The linker connects
a ligand that binds to the target protein (e.g., K-Ras) with a ligand that recruits an E3 ubiquitin
ligase (e.g., Von Hippel-Lindau (VHL) or Cereblon (CRBN)).[2]

The general workflow for the synthesis and action of a PROTAC utilizing a linker like Tos-
PEG4-THP is depicted below.
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Mechanism of Action

PROTAC Synthesis
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PROTAC Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Tos-PEG4-THP for Advanced Drug
Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2986632#tos-peg4-thp-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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